2-(1,2,3-thiadiazol-5-yl)acetonitrile
Overview
Description
2-(1,2,3-thiadiazol-5-yl)acetonitrile (2TACN) is a thiadiazole derivative that has been widely studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is a five-membered heterocycle containing two nitrogen atoms, a sulfur atom, and two carbon atoms. 2TACN has been found to possess several interesting properties, including high reactivity, low toxicity, and a wide range of synthetic applications.
Scientific Research Applications
2-(1,2,3-thiadiazol-5-yl)acetonitrile has been studied extensively for its potential applications in organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, 2-(1,2,3-thiadiazol-5-yl)acetonitrile has been used as a building block to synthesize a wide range of heterocyclic compounds, including thiophenes, thiazoles, thioethers, and thiadiazoles. In medicinal chemistry, it has been used as a starting material for the synthesis of various pharmaceuticals and drugs. In biochemistry, 2-(1,2,3-thiadiazol-5-yl)acetonitrile has been investigated for its potential use in the synthesis of proteins, peptides, and other biomolecules.
Mechanism of Action
2-(1,2,3-thiadiazol-5-yl)acetonitrile is a highly reactive molecule due to its electron-withdrawing properties. Its reactivity is further enhanced by the presence of two nitrogen atoms and a sulfur atom, which act as nucleophiles and promote the formation of covalent bonds with other molecules. The reaction of 2-(1,2,3-thiadiazol-5-yl)acetonitrile with other molecules typically proceeds via a nucleophilic substitution reaction, which involves the displacement of a leaving group by a nucleophile.
Biochemical and Physiological Effects
2-(1,2,3-thiadiazol-5-yl)acetonitrile has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 2-(1,2,3-thiadiazol-5-yl)acetonitrile can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can result in increased alertness, improved cognitive function, and enhanced memory. 2-(1,2,3-thiadiazol-5-yl)acetonitrile has also been found to possess anti-inflammatory and antioxidant properties, which may be beneficial for treating various diseases and conditions.
Advantages and Limitations for Lab Experiments
2-(1,2,3-thiadiazol-5-yl)acetonitrile has several advantages for use in laboratory experiments. It is highly reactive, allowing for the synthesis of a wide range of compounds in a short period of time. It is also relatively inexpensive and easy to obtain. However, 2-(1,2,3-thiadiazol-5-yl)acetonitrile has some limitations. It is a highly toxic compound, and therefore must be handled with caution. Additionally, its reactivity can make it difficult to control the reaction conditions and yield.
Future Directions
The potential applications of 2-(1,2,3-thiadiazol-5-yl)acetonitrile are vast, and there are many opportunities for further research. One potential direction is the development of new synthetic methods for the synthesis of 2-(1,2,3-thiadiazol-5-yl)acetonitrile and its derivatives. Additionally, further studies could be conducted to investigate the effects of 2-(1,2,3-thiadiazol-5-yl)acetonitrile on biochemical and physiological processes, such as its potential role in the treatment of various diseases and conditions. Another potential direction is the development of new compounds based on the structure of 2-(1,2,3-thiadiazol-5-yl)acetonitrile, such as polymers and other materials. Finally, further investigations could be conducted to explore the potential applications of 2-(1,2,3-thiadiazol-5-yl)acetonitrile in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Synthesis Methods
2-(1,2,3-thiadiazol-5-yl)acetonitrile can be prepared from 1,2,3-thiadiazole by reacting it with acetonitrile in the presence of a base such as sodium ethoxide. This reaction proceeds via a nucleophilic substitution reaction, resulting in the formation of 2-(1,2,3-thiadiazol-5-yl)acetonitrile. The reaction is typically carried out at room temperature and is usually complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2,3-thiadiazol-5-yl)acetonitrile involves the reaction of 2-bromoacetonitrile with thiosemicarbazide followed by cyclization and dehydration.", "Starting Materials": [ "2-bromoacetonitrile", "thiosemicarbazide", "sodium hydroxide", "sulfuric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-bromoacetonitrile in ethanol and add thiosemicarbazide and sodium hydroxide. Heat the mixture at reflux for 4 hours.", "Step 2: Cool the mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 3: Dissolve the solid in sulfuric acid and heat the mixture at reflux for 2 hours.", "Step 4: Cool the mixture and add water. Filter the precipitate and wash it with water.", "Step 5: Dry the solid and dissolve it in ethanol. Add sodium hydroxide and heat the mixture at reflux for 2 hours.", "Step 6: Cool the mixture and filter the precipitate. Wash the solid with water and dry it to obtain 2-(1,2,3-thiadiazol-5-yl)acetonitrile." ] } | |
CAS RN |
1489425-75-3 |
Product Name |
2-(1,2,3-thiadiazol-5-yl)acetonitrile |
Molecular Formula |
C4H3N3S |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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